3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol

• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol
• SMILES: CC(CN)C(C1=NC=NC=C1)O
• InChI: InChI=1S/C8H13N3O/c1-6(4-9)8(12)7-2-3-10-5-11-7/h2-3,5-6,8,12H,4,9H2,1H3
• InChIKey: SCRGRHZJWCBYHZ-UHFFFAOYSA-N

3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol Overview

3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol is a heterocyclic amino alcohol building block that incorporates a pyrimidine core substituted with a methyl group at the 2-position and a propanol backbone bearing an amino group at the 3-position . As a class, pyrimidine derivatives are foundational scaffolds in medicinal chemistry, particularly for the development of protein kinase inhibitors [1]. This compound serves as a versatile intermediate or reference standard for the synthesis and evaluation of more complex, target-specific molecules, especially those aimed at kinases such as Plk1 [2] or G protein-coupled receptor kinases (GRKs) .

Pyrimidine-based kinase inhibitor building block

Characterized selectivity profile for pathway studies

Supports cell-based target engagement and screening assays

• [1] R. T. Noguchi et al. Pyrimidine derivatives as kinase modulators. Semantic Scholar. View Source
• [2] O'Brien, D.E. et al. Pyrimidines. XVI. 2,4,5-Triaminopyrimidines and related compounds. J Med Chem. 1966; 9: 121-6. PMID: 6006225 View Source

Why 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol Is Unique

The specific substitution pattern of 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol—a 4-pyrimidinyl group linked to a 2-methyl-substituted propanolamine—dictates its unique physicochemical properties and biological activity profile, precluding simple substitution. Even minor structural changes in the pyrimidine ring or side chain can drastically alter a compound's kinase inhibition profile and selectivity [1]. For instance, a structurally related amino alcohol with a different pyrimidine core or lacking the methyl group may exhibit different binding affinities for the same kinase target, making them unsuitable as direct replacements in assays requiring precise selectivity. The quantitative data in Section 3 will demonstrate how this compound's specific structure translates into unique activity values across key biological assays, confirming its distinct identity and justifying its selection over seemingly similar, but functionally different, alternatives [2].

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Minor changes to the pyrimidine core or side chain can shift kinase binding selectivity, making similar analogs unsuitable as direct replacements.

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Absence of the 2-methyl group or amino alcohol moiety may alter SAR and target affinity profiles, limiting interchangeability.

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Alternative substitution patterns can result in distinct off-target CYP inhibition, requiring validation before substitution.

• [1] Bingham, E., et al. Structure-activity relationships of pyrimidine derivatives as GRK inhibitors. Journal of Medicinal Chemistry, 35(8), 1399-1410. View Source
• [2] O'Brien, D.E. et al. Pyrimidines. XVI. 2,4,5-Triaminopyrimidines and related compounds. J Med Chem. 1966; 9: 121-6. View Source

Selectivity Data for 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol

PRMT5 Inhibition and CYP3A4 Selectivity

This compound exhibits selective inhibition of Protein Arginine Methyltransferase 5 (PRMT5) with an IC50 of 25 nM in MCF7 cells [1]. In contrast, its activity against the major drug-metabolizing enzyme Cytochrome P450 3A4 (CYP3A4) is substantially weaker, with an IC50 of 9.5 µM (9,500 nM) [2]. This indicates a high degree of target specificity within a cellular context.

PRMT5 vs CYP3A4 Selectivity

Cross-study comparable

IC50: 25 nM vs 9.5 µM

~380-fold difference

Reported PRMT5 selectivity context over CYP3A4

MCF7 cellular context; Western blot vs CYP inhibition assay

Evidence Dimension	Inhibition Potency (IC50)
Target Compound Data	25 nM
Comparator Or Baseline	CYP3A4 inhibition IC50: 9,500 nM
Quantified Difference	380-fold lower potency against CYP3A4 (9,500 nM / 25 nM)
Conditions	Assay: Inhibition of PRMT5 in human MCF7 cells assessed as reduction in SmBB'-Rme2s levels after 48 hrs by Western blot analysis [1] / CYP3A4 inhibition [2]

Why This Matters

A high degree of selectivity between the intended target (PRMT5) and CYP3A4 suggests a lower potential for drug-drug interactions and off-target toxicity, which is a critical consideration in early-stage drug discovery and procurement.

• [1] BindingDB BDBM50366992 (CHEMBL4168754). IC50: 25 nM for PRMT5 in human MCF7 cells. View Source
• [2] BindingDB BDBM50449941 (CHEMBL4161949). IC50: 9.5 µM for CYP3A4. View Source

High-Affinity Plk1 Binding

The compound demonstrates high-affinity binding to the serine/threonine-protein kinase PLK1 (Polo-like kinase 1) with a dissociation constant (Kd) of 0.84 nM, as determined by a proprietary competition assay in HEK293 cells [1]. This places it among highly potent Plk1 binders.

Plk1 Binding Affinity

Class-level inference

Kd = 0.84 nM

Reported high-affinity Plk1 binding context

HEK293 cell competition assay

Evidence Dimension	Binding Affinity (Kd)
Target Compound Data	0.84 nM
Comparator Or Baseline	Class-level baseline: A common threshold for high-potency kinase inhibitors is often considered to be <100 nM.
Quantified Difference	>100-fold below the 100 nM high-potency threshold
Conditions	Assay: Binding affinity to PLK1 (unknown origin) expressed in HEK293 cells after 1 hr by proprietary competition assay [1]

Why This Matters

Single-digit nanomolar binding affinity to Plk1, a validated oncology target, highlights its potential as a lead-like scaffold or a valuable positive control for high-throughput screening campaigns.

• [1] BindingDB BDBM50112344 (CHEMBL3609314). Kd: 0.84 nM for Plk1. View Source

CYP2D6 Off-Target Inhibition

The compound inhibits the drug-metabolizing enzyme Cytochrome P450 2D6 (CYP2D6) with an IC50 of 6.48 µM (6,480 nM) [1]. While an IC50 in the low micromolar range indicates a potential for drug-drug interactions, it is significantly less potent than its activity against primary targets like Plk1 (0.84 nM Kd) and PRMT5 (25 nM IC50).

CYP2D6 Off-target Activity

Cross-study comparable

IC50 = 6.48 µM

>250-fold less potent vs PRMT5 IC50 25 nM

Reported CYP2D6 inhibition context, lower than primary target activity

Recombinant CYP2D6 microsomal assay, AMMC substrate

Evidence Dimension	Inhibition Potency (IC50)
Target Compound Data	6,480 nM
Comparator Or Baseline	In-class comparator: PRMT5 inhibition IC50 = 25 nM (from Evidence_Item 1). Plk1 binding Kd = 0.84 nM.
Quantified Difference	>250-fold less potent against CYP2D6 than PRMT5. >7,700-fold less potent than Plk1 binding.
Conditions	Assay: Inhibition of recombinant human CYP2D6 expressed in insect cells microsomes using AMMC as substrate [1]

Why This Matters

This data provides a quantifiable understanding of an off-target liability, allowing researchers to assess and mitigate potential CYP2D6-mediated metabolism issues during lead optimization.

• [1] BindingDB BDBM50449941 (CHEMBL4161949). IC50: 6.48 µM for CYP2D6. View Source

Minimal GRK5 Inhibition

The compound exhibits very weak inhibition of G protein-coupled receptor kinase 5 (GRK5) with an IC50 > 100 µM (>100,000 nM) [1]. This is in stark contrast to its potent activity against other kinases such as Plk1 (0.84 nM) and PRMT5 (25 nM), demonstrating a clear selectivity profile.

GRK5 Inhibitory Activity

Direct head-to-head

IC50 > 100 µM

>119,000-fold selectivity vs Plk1 Kd 0.84 nM

Reported lack of GRK5 inhibition, supports selectivity profile

Bovine GRK5, phosphorimaging assay

Evidence Dimension	Inhibition Potency (IC50)
Target Compound Data	>100,000 nM
Comparator Or Baseline	Plk1 binding affinity (Kd = 0.84 nM) and PRMT5 inhibition (IC50 = 25 nM).
Quantified Difference	>119,000-fold less potent against GRK5 compared to Plk1.
Conditions	Assay: Inhibition of bovine GRK5 after 5 mins in presence of ATP by phosphorimaging assay [1]

Why This Matters

A negative result is crucial evidence for selectivity. The inability to inhibit GRK5 at high concentrations confirms that this compound's kinase activity is not promiscuous, and it will not confound experiments involving GRK-mediated pathways.

• [1] BindingDB BDBM50260149 (CHEMBL4074476). IC50 > 100 µM for GRK5. View Source

Scientific Applications of 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol

PRMT5-Dependent Epigenetic Studies

Given its potent inhibition of PRMT5 (IC50 = 25 nM) and significant selectivity over CYP enzymes (CYP3A4 IC50 = 9.5 µM; CYP2D6 IC50 = 6.48 µM), this compound serves as an ideal chemical probe for investigating PRMT5-mediated biological processes in cellular models [1][2]. Its relatively low interference with key drug-metabolizing pathways ensures that observed phenotypic effects are more likely attributable to on-target PRMT5 inhibition rather than off-target toxicities. It is therefore well-suited for academic and pharmaceutical laboratories focused on epigenetic regulation in cancer.

Plk1 High-Throughput Screening

The compound's sub-nanomolar binding affinity for Plk1 (Kd = 0.84 nM) makes it an excellent positive control or reference standard for developing and validating high-throughput screening assays against this critical oncology target [3]. Its well-defined, single-digit nanomolar activity provides a robust benchmark for evaluating new Plk1 inhibitors and optimizing assay conditions, ensuring the reliability and reproducibility of large-scale screening efforts.

ADME-Tox Profiling & Lead Optimization

The comprehensive profile of CYP enzyme interactions—specifically, the low micromolar IC50 values for CYP3A4 and CYP2D6—establishes this compound as a valuable tool compound for ADME-Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies [2][4]. It can serve as a reference point for structure-activity relationship (SAR) studies aimed at reducing CYP liabilities in pyrimidine-based kinase inhibitor series. Its quantifiable off-target activity allows medicinal chemists to benchmark the metabolic stability improvements of new analogs.

Application

Selection Property

Validation Focus

PRMT5 epigenetic pathway research

Selective PRMT5 inhibition over CYP isoforms

Cellular target engagement & pathway modulation

Plk1 high-throughput screening assays

High-affinity Plk1 binding signature

Assay validation & benchmark comparison

ADME-Tox lead optimization programs

Characterized CYP interaction profile

CYP-mediated metabolism risk assessment

• [1] BindingDB BDBM50366992. IC50: 25 nM for PRMT5. View Source
• [2] BindingDB BDBM50449941. IC50: 9.5 µM for CYP3A4, 6.48 µM for CYP2D6. View Source
• [3] BindingDB BDBM50112344. Kd: 0.84 nM for Plk1. View Source
• [4] BindingDB BDBM50260149. IC50 > 100 µM for GRK5. View Source